molecular formula C10H9NO4S B6248370 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione CAS No. 2408965-68-2

3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione

Cat. No. B6248370
CAS RN: 2408965-68-2
M. Wt: 239.2
InChI Key:
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Description

3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione (CPD) is a cyclopropanecarboxylic acid derivative, with a molecular formula of C9H6O3S. It is a versatile compound that has been used in a variety of scientific applications, including organic synthesis, catalysis, and drug discovery. CPD is a relatively new compound, first synthesized in the early 2000s, and is gaining traction in the scientific community for its unique properties and applications.

Scientific Research Applications

3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has a variety of scientific applications, including organic synthesis, catalysis, and drug discovery. In organic synthesis, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has been used as a building block for the synthesis of complex molecules, such as macrocycles and heterocycles. It has also been used as a catalyst for the synthesis of organic compounds, such as amino acids and peptides. In drug discovery, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has been used as a scaffold for the development of novel drugs, and has been used to study the mechanism of action of existing drugs.

Mechanism of Action

The exact mechanism of action of 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione is not yet fully understood, however, researchers have proposed several potential mechanisms. One proposed mechanism is that 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione acts as a proton donor, donating a proton to an acceptor molecule, such as an enzyme or receptor, which then triggers a cascade of biochemical reactions. Another proposed mechanism is that 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione acts as an inhibitor, blocking the activity of an enzyme or receptor. Finally, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has been proposed to act as a chelating agent, binding to metal ions and preventing them from participating in biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione are not yet fully understood, however, studies have shown that 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has the potential to modulate the activity of enzymes and receptors, as well as to induce cell death in cancer cells. In addition, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has been shown to have anti-inflammatory and antioxidant effects, as well as to have the potential to modulate the immune system.

Advantages and Limitations for Lab Experiments

3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and it is readily available commercially. Additionally, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione is a stable compound, with a long shelf life. Furthermore, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione is soluble in a variety of solvents, making it easy to work with in the laboratory.
However, there are also some limitations to using 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione in laboratory experiments. 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione is a relatively new compound, and the exact mechanisms of action and biochemical and physiological effects are not yet fully understood. Additionally, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione is a relatively expensive compound, making it cost-prohibitive for some laboratory experiments.

Future Directions

The potential future directions of 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione are varied and exciting. 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione has the potential to be used in a variety of applications, including drug discovery and development, organic synthesis, and catalysis. Additionally, further research is needed to better understand the mechanism of action and biochemical and physiological effects of 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione, as well as to explore its potential therapeutic applications. Finally, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione could be used to develop novel compounds with improved properties, such as increased solubility and stability.

Synthesis Methods

The synthesis of 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione involves a few steps, beginning with the reaction of cyclopropanecarboxylic acid with 2-amino-1,3-benzothiazole to form a cyclopropyl derivative. This cyclopropyl derivative is then reacted with a base such as sodium hydroxide to yield 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione. This reaction is known as a base-catalyzed cyclization reaction and is relatively straightforward. The yield of the reaction is typically high, and the reaction can be carried out in a variety of solvents, such as dichloromethane, toluene, and dimethylformamide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione involves the reaction of 2-aminobenzoic acid with cyclopropanecarbonyl chloride, followed by cyclization with Lawesson's reagent to form the benzoxathiazole ring system. The resulting intermediate is then oxidized with potassium permanganate to yield the final product.", "Starting Materials": [ "2-aminobenzoic acid", "cyclopropanecarbonyl chloride", "Lawesson's reagent", "potassium permanganate" ], "Reaction": [ "Step 1: React 2-aminobenzoic acid with cyclopropanecarbonyl chloride in the presence of a base such as triethylamine to form the intermediate 3-cyclopropanecarbonyl-2-aminobenzoic acid.", "Step 2: Cyclize the intermediate with Lawesson's reagent to form the benzoxathiazole ring system.", "Step 3: Oxidize the resulting intermediate with potassium permanganate to yield the final product, 3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione." ] }

CAS RN

2408965-68-2

Product Name

3-cyclopropanecarbonyl-3H-1,2lambda6,3-benzoxathiazole-2,2-dione

Molecular Formula

C10H9NO4S

Molecular Weight

239.2

Purity

95

Origin of Product

United States

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